Cas no 920482-87-7 (5-bromo-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 920482-87-7
• MF: C₁₃H₇BrClN₃O₂S
• MW: 384.63557934761
• CID: 6159018
• PubChem ID: 4533648
• Update Time: 2025-10-29

5-bromo-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• AKOS024607969
• 5-bromo-N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
• 920482-87-7
• 5-bromo-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• F1374-0770

• Inchi： 1S/C13H7BrClN3O2S/c14-10-6-5-9(21-10)11(19)16-13-18-17-12(20-13)7-1-3-8(15)4-2-7/h1-6H,(H,16,18,19)
• InChI Key： UPJFHFZQOROWRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=NN=C(C3C=CC(=CC=3)Cl)O2)=O)S1

Computed Properties

• Exact Mass: 382.91309g/mol
• Monoisotopic Mass: 382.91309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-bromo-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

Comprehensive Overview of 5-bromo-N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide (CAS No. 920482-87-7)

The compound 5-bromo-N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide (CAS No. 920482-87-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a thiophene ring, a 1,3,4-oxadiazole moiety, and a 4-chlorophenyl group, making it a versatile scaffold for drug discovery and material science applications.

Researchers have shown increasing interest in 1,3,4-oxadiazole-containing compounds due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a bromothiophene carboxamide group in this compound further enhances its potential as a lead structure in medicinal chemistry. Recent studies highlight the role of such molecules in targeting enzyme inhibition and modulating cellular pathways, aligning with the growing demand for novel therapeutic agents in precision medicine.

In agrochemical applications, 5-bromo-N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide has been explored for its potential as a plant growth regulator or pesticide intermediate. The 4-chlorophenyl moiety is known to contribute to the bioactivity of many agrochemicals, making this compound a candidate for sustainable crop protection solutions. With the global push toward eco-friendly agriculture, such innovations are highly sought after in the industry.

The synthesis of CAS No. 920482-87-7 typically involves multi-step organic reactions, including cyclization and coupling strategies. Advanced techniques like microwave-assisted synthesis and green chemistry approaches have been employed to improve yield and reduce environmental impact. These methods resonate with the current trends in green chemistry and sustainable synthesis, which are frequently searched topics in scientific databases and AI-driven research platforms.

From a structural perspective, the thiophene-2-carboxamide segment provides rigidity and electronic properties that are valuable in materials science. Researchers are investigating similar compounds for applications in organic electronics, such as OLEDs and conductive polymers. This aligns with the rising interest in organic semiconductors and next-generation materials, which dominate academic and industrial discussions.

Analytical characterization of 5-bromo-N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide is typically performed using techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for both research and industrial applications. The compound’s stability under various conditions is also a key focus, as it determines its suitability for long-term storage and formulation.

In conclusion, CAS No. 920482-87-7 represents a promising compound with multifaceted applications in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug discovery, sustainable agriculture, and advanced materials. As scientific inquiries into heterocyclic compounds expand, this molecule is poised to remain a topic of significant interest in the years to come.